Cas no 32025-65-3 ((3-Methoxyphenyl)glyoxal)

• Product Name: (3-Methoxyphenyl)glyoxal
• CAS No: 32025-65-3
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 88949
• PubChem ID: 3080767
• Update Time: 2025-04-18

(3-Methoxyphenyl)glyoxal Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyphenylglyoxal hydrate
• 2-(3-methoxyphenyl)-2-oxoacetaldehyde
• (3-Methoxy-phenyl)-glyoxal
• 2-(3-methoxyphenyl)-2-oxoethanal
• 2-oxo-2-(3-methoxyphenyl)acetaldehyde
• 3-Methoxyphenylglyoxal
• AC1MIVOC
• meta-Methoxyphenylglyoxal
• SBB087783
• SCHEMBL2327652
• AKOS006223164
• BS-42527
• AI3-25049
• DTXSID70185853
• FT-0647059
• Benzeneacetaldehyde, 3-methoxy-alpha-oxo-, hemihydrate
• 32025-65-3
• DTXCID10108344
• (3-Methoxyphenyl)glyoxal

• Inchi： 1S/C9H8O3/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-6H,1H3
• InChI Key： SIHYQEYAJMDKQH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C=O)=O)=C1
• BRN： 1935225

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 164.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Grayish yellow solid
• Density: 1.153
• Melting Point: 99-100°C
• Boiling Point: 95-98°C 0,05mm
• Flash Point: 95-98°C/0.05mm
• Refractive Index: 1.518
• PSA: 43.37
• LogP: 1.01250
• Solubility: Not determined

(3-Methoxyphenyl)glyoxal Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes